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Compound of Interest

Compound Name: 2-Chloro-5-ethyl-4-methylpyridine
Cat. No.: B12968077
Get Quote

Executive Summary & Chemical Identification

Status: Niche Intermediate / Building Block Data Availability: Limited (Proprietary/Vendor-
Specific). No REACH-validated full SDS is currently indexed in public government databases
for the specific CAS provided.

This guide bridges the gap between limited vendor data and rigorous laboratory safety
standards. It employs a Structure-Activity Relationship (SAR) approach, deriving safety
protocols from the well-characterized analog 2-Chloro-5-methylpyridine.

Identity Verification

Critical Note on Registry Numbers: The CAS number provided in your request (112176-95-7)
does not return validated hits in major chemical indices (PubChem, CAS Common Chemistry,
ECHA).

e Correct Commercial CAS: The structure 2-Chloro-5-ethyl-4-methylpyridine is commercially
indexed under CAS 106737-84-2.[1][2][3]
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» Action: Verify the Certificate of Analysis (CoA) upon receipt. If your container is labeled
112176-95-7, treat it as the same structural entity but verify identity via 1H-NMR to rule out
isomeric variation (e.g., 2-chloro-4-ethyl-5-methylpyridine).

Parameter Specification

Chemical Name 2-Chloro-5-ethyl-4-methylpyridine
Primary CAS 106737-84-2 (Commercial Standard)
Formula CsH10CIN

Molecular Weight 155.62 g/mol

Structural Class Halogenated Alkylpyridine

Physical State Liquid (likely colorless to pale yellow)

Hazard Identification (SAR-Derived)

Rationale: In the absence of experimental toxicology for the ethyl-methyl analog, safety data is
extrapolated from the homologous series (2-Chloro-5-methylpyridine, CAS 18368-64-4).

GHS Classification (Projected)
Signal Word:WARNING
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Mechanism of
Hazard Class Category Hazard Statement .
Action
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Acute Toxicity (Oral) Cat4 via Gl tract; pyridines

swallowed. _
affect CNS/liver.

Lipophilic alkyl chain

] facilitates dermal
) o H315: Causes skin ) o
Skin Irritation Cat 2 o penetration; pyridine
irritation. ) )
nitrogen is

basicfirritating.

o H319: Causes serious  Direct mucous
Eye Irritation Cat 2A o o
eye irritation. membrane irritant.

Volatile organic
) H335: May cause o
STOT - Single Exp. Cat3 ) o vapors irritate upper
respiratory irritation. )
respiratory tract.

Critical Structural Alerts

o Chlorine Substituent (C2 Position): Increases reactivity toward nucleophiles (SNAr potential),
making it a potential skin sensitizer upon repeated contact.

o Ethyl/Methyl Substitution: Increases lipophilicity (LogP ~2.5-3.0 estimated), enhancing skin
absorption rates compared to bare chloropyridine.

Safe Handling & Engineering Controls

Directive: Treat as a potent irritant with high skin permeability.

The "Data Gap" Safety Workflow

The following diagram illustrates the decision logic for handling intermediates with incomplete
SDS data.
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Caption: Protocol for establishing handling criteria when specific toxicological data is absent.

Engineering Controls

o Primary Barrier: All open handling (weighing, transfer, solubilization) must occur within a

certified Chemical Fume Hood operating at face velocity >0.5 m/s.

o Vapor Control: Do not heat open vessels. This compound is a liquid with expected volatility;

heating increases inhalation risk significantly.

| : . PPE) :

Body Part Equipment Rationale

Pyridines penetrate rubber;
Hand Double Nitrile Gloves (0.11 double gloving provides a

ands
mm min) "breakthrough" buffer. Change

immediately upon splash.

Safety glasses are insufficient
Eyes Chemical Splash Goggles for liquids that are severe eye

irritants.

Standard protection. Use
Body Lab Coat (Cotton/Poly) Tyvek sleeves if handling

>100g.

Respiratory

Half-mask with OV Cartridge

Required only if working
outside a fume hood (e.g., spill

cleanup).

Experimental Protocols: Synthesis & Quenching
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Context: This compound is typically used as an electrophile in Suzuki-Miyaura couplings or

SNAr reactions.

Protocol: Safe Weighing & Transfer

Preparation: Place a tared vial inside the fume hood.

Transfer: Use a glass Pasteur pipette. Do not use plastic syringes without checking solvent
compatibility (pyridines can swell certain plastics).

Decontamination: Immediately rinse the pipette with Acetone or Ethyl Acetate into a
dedicated "Halogenated Organic Waste" container.

Seal: Parafilm the vial immediately after weighing to prevent vapor release.

Protocol: Reaction Quenching (General)

Hazard: Unreacted 2-chloro-5-ethyl-4-methylpyridine in the waste stream can pose long-

term aquatic toxicity risks.

Acidification: If the reaction mixture is basic, carefully acidify to pH 4-5 using 1M HCI. This
protonates the pyridine nitrogen, rendering it water-soluble and less volatile, reducing
inhalation risk during workup.

Extraction: Extract organic impurities.

Disposal: The aqueous layer (containing the protonated pyridine salt) should be disposed of
as Hazardous Aqueous Waste, not poured down the drain.

Emergency Response Strategy
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Exposure Incident

Identify Type

N
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Discard Gloves Force Eyelids Open

Support Breathing
Seek Medical Aid
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Caption: Immediate action logic for exposure incidents involving halogenated pyridines.

First Aid Measures

Eye Contact: Immediately flush with water for 15 minutes. The chlorine substitution can
make the hydrolysis products acidic; speed is critical to prevent corneal damage.

Skin Contact: Wash with soap and water. Do not use alcohol or solvents (acetone/DMSO),
as these may enhance the transdermal transport of the pyridine.

Ingestion: Do NOT induce vomiting. The compound is an irritant; vomiting may cause
secondary damage to the esophagus.
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» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 77248: 2-Chloro-4-methylpyridine (Analog Reference). Retrieved from [Link]

o European Chemicals Agency (ECHA).C&L Inventory: Pyridine derivatives and halogenated
analogs. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 39891-09-3|2-Chloropyridine-5-acetonitrile|BLD Pharm [bldpharm.com]

2.102236-19-1|5-(tert-Butyl)-2-chloropyridine|BLD Pharm [bldpharm.com]

3. 136081-94-2|2-Chloro-5-(2-chloroethyl)pyridine hydrochloride|BLD Pharm [bldpharm.com]

e To cite this document: BenchChem. [Technical Assessment & Safety Protocol: 2-Chloro-5-
ethyl-4-methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12968077/docs#technical-assessment-safety-
protocol-2-chloro-5-ethyl-4-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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